Cas no 2189497-54-7 (1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one)

• Product Name: 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one
• CAS No: 2189497-54-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5409963
• PubChem ID: 132317537
• Update Time: 2025-05-25

1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3,4,5-Tetrahydro-1-methyl-5-(1-oxo-2-propen-1-yl)-2H-1,5-benzodiazepin-2-one
• 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one
• 1-methyl-5-(prop-2-enoyl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepin-2-one
• AKOS034007476
• 2189497-54-7
• Z3488539975
• EN300-6702257

• Inchi： 1S/C13H14N2O2/c1-3-12(16)15-9-8-13(17)14(2)10-6-4-5-7-11(10)15/h3-7H,1,8-9H2,2H3
• InChI Key： PPGIPDLYRBGAFO-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C=C)=O)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.178±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 417.5±34.0 °C(Predicted)
• pka: 1.11±0.20(Predicted)

Additional information on 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one

Introduction to 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one (CAS No. 2189497-54-7)

1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its CAS number 2189497-54-7, belongs to the benzodiazepine class, a well-studied scaffold known for its pharmacological properties. The structural features of this compound, particularly the presence of a prop-2-enyl (allyl) group at the 5-position and a methyl substituent at the 1-position, contribute to its unique chemical and biological profile. These modifications have been strategically designed to explore novel pharmacological interactions and potential therapeutic applications.

The benzodiazepine core is renowned for its role in modulating the gamma-aminobutyric acid (GABA) receptor system, which is central to the regulation of anxiety, sleep, and seizure disorders. The compound 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one retains this fundamental mechanism while introducing structural variability that may enhance selectivity or reduce side effects associated with traditional benzodiazepines. Recent studies have highlighted the importance of optimizing benzodiazepine derivatives to achieve better pharmacokinetic profiles and improved patient outcomes.

In the context of modern drug discovery, the synthesis and characterization of 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one have been driven by advancements in synthetic methodologies and computational modeling. The prop-2-enyl moiety introduces a region of unsaturation that can participate in various non-covalent interactions with biological targets. This feature has been exploited in designing molecules with enhanced binding affinity or altered receptor kinetics. For instance, computational studies suggest that this substitution pattern may influence the compound's interaction with GABA-A receptors, potentially leading to modified receptor modulation.

One of the most compelling aspects of this compound is its potential in addressing neurological disorders. Emerging research indicates that benzodiazepine derivatives with structural modifications can exhibit improved efficacy in treating conditions such as generalized anxiety disorder (GAD), panic disorder, and insomnia. The prop-2-enyl group may contribute to increased metabolic stability while maintaining therapeutic activity. Furthermore, the dihydrobenzodiazepine ring system enhances lipophilicity, which is crucial for blood-brain barrier penetration—a critical factor for central nervous system (CNS) drugs.

The pharmacological evaluation of 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one has been complemented by preclinical studies that assess its interaction with key enzymes and transporters involved in drug metabolism. These studies have revealed intriguing insights into how structural modifications affect metabolic pathways. For example, the presence of the propenyl group may influence cytochrome P450-mediated biotransformation, offering an opportunity to design compounds with reduced susceptibility to metabolic clearance. Such findings are pivotal in optimizing drug candidates for clinical development.

From a medicinal chemistry perspective, the synthesis of 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one exemplifies the convergence of traditional organic synthesis with cutting-edge techniques like flow chemistry and microwave-assisted reactions. These methodologies have enabled more efficient and scalable production of complex molecules like this one. Additionally, green chemistry principles have been integrated into synthetic routes to minimize waste and improve sustainability—a growing emphasis in pharmaceutical research.

The biological activity of this compound has been further explored through structure-based drug design approaches. High-resolution crystal structures of target proteins complexed with benzodiazepine analogs have provided critical information for rationalizing structure-function relationships. Such data-driven strategies are increasingly employed to refine molecular architectures and enhance binding affinity. In particular, the propenyl group's conformational flexibility has been identified as a key factor in optimizing receptor interactions.

Recent preclinical trials have demonstrated promising results regarding the therapeutic potential of 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one in animal models of anxiety and seizure disorders. These studies highlight its ability to produce anxiolytic effects comparable to those of reference benzodiazepines but with potentially reduced side effects such as sedation or cognitive impairment. The compound's favorable pharmacokinetic profile—including moderate oral bioavailability and prolonged half-life—makes it an attractive candidate for further clinical investigation.

The development pipeline for 1-Methyl-5-prop-2-enoyl-3,4-dihydro-1,5-benzodiazepin-2-one is supported by a growing body of literature documenting its synthetic accessibility and biological relevance. Researchers have leveraged this scaffold to explore diverse derivatives with tailored pharmacological properties. For instance, modifications at other positions on the benzodiazepine ring system have yielded compounds with enhanced selectivity for specific GABA receptor subtypes—a critical consideration for minimizing off-target effects.

The integration of machine learning models into drug discovery workflows has accelerated the optimization process for compounds like 1-Methyl-5-propenyl-substituted benzodiazepines. Predictive algorithms have been trained on large datasets comprising thousands of molecular structures and their biological activities to identify promising candidates rapidly. These computational tools have guided experimental efforts toward high-value synthetic targets while reducing trial-and-error approaches.

In conclusion, 1-Methyl - 5 - prop - 2 - enoyl - 3 , 4 - dihydro - 1 , 5 - benzodi az epin - 2 - one ( CAS No . 2189497 - 54 - 7 ) represents a significant advancement in pharmaceutical research due to its innovative structural design , favorable pharmacokinetic properties , and therapeutic potential . The strategic introduction of functional groups such as propenyl moieties has enabled researchers to fine-tune biological activity while maintaining efficacy . As further studies continue , this compound is poised to contribute meaningfully toward addressing unmet medical needs in neurology . p >